Cas no 478017-95-7 (2-Propenamide, 2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1-phenylethyl)-)

• Product Name: 2-Propenamide, 2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1-phenylethyl)-
• CAS No: 478017-95-7
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 5887453
• PubChem ID: 5773328
• Update Time: 2025-07-10

2-Propenamide, 2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1-phenylethyl)-
• CHEMBL1541114
• SR-01000034810
• 478017-95-7
• MLS001170979
• HMS2897F07
• SMR000590488
• Z44317825
• EN300-26579349
• SR-01000034810-1
• 2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1-phenylethyl)prop-2-enamide

• Inchi： 1S/C19H18N2O3/c1-13(15-6-4-3-5-7-15)21-19(23)16(12-20)10-14-8-9-18(24-2)17(22)11-14/h3-11,13,22H,1-2H3,(H,21,23)
• InChI Key： XVGMPGFXALRMAL-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C)(=O)C(C#N)=CC1=CC=C(OC)C(O)=C1

Computed Properties

• Exact Mass: 322.13174244g/mol
• Monoisotopic Mass: 322.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 2-Propenamide, 2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1-phenylethyl)-

Introduction to 2-Propenamide, 2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1-phenylethyl)- (CAS No. 478017-95-7)

2-Propenamide, 2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1-phenylethyl)- (CAS No. 478017-95-7) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Cyanoacrylamide, is characterized by its unique structural features, including a cyano group, an amide functionality, and a substituted phenyl ring. These structural elements contribute to its diverse biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-Propenamide, 2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1-phenylethyl)- can be represented as follows: C₁₆H₁₆N₂O₃. The presence of the cyano group and the amide bond imparts significant reactivity and stability to the molecule, making it suitable for use in synthetic chemistry and drug development. The hydroxy and methoxy substituents on the phenyl ring further enhance its solubility and bioavailability, which are crucial factors in pharmaceutical formulations.

Recent studies have highlighted the potential of Cyanoacrylamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Cyanoacrylamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT pathway and the MAPK pathway, which are frequently dysregulated in cancer cells. These findings suggest that Cyanoacrylamide could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of Cyanoacrylamide have also been studied extensively. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. This makes it an attractive candidate for further clinical development. However, like any new drug candidate, it is essential to conduct thorough safety and toxicity studies to ensure its safety profile before advancing to clinical trials.

In terms of synthetic methods, several routes have been developed for the preparation of Cyanoacrylamide. One common approach involves the reaction of an appropriate nitrile with an amine in the presence of a catalyst. Another method involves the condensation of a cyanoacrylate with an amine under mild conditions. These synthetic strategies provide flexibility in terms of scale-up and optimization for industrial production.

The potential applications of Cyanoacrylamide extend beyond its direct therapeutic uses. It has also been explored as a building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers have used it as a starting material to synthesize novel compounds with improved pharmacological properties or enhanced selectivity for specific targets.

In conclusion, 2-Propenamide, 2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(1-phenylethyl)- (CAS No. 478017-95-7) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern drug discovery.